Cas no 57543-63-2 (2H-1-Benzopyran-3-carboxylic acid, 5-methoxy-)

• Product Name: 2H-1-Benzopyran-3-carboxylic acid, 5-methoxy-
• CAS No: 57543-63-2
• MF: C₁₁H₁₀O₄
• MW: 206.194703578949
• CID: 1604905
• PubChem ID: 13928947
• Update Time: 2025-04-21

2H-1-Benzopyran-3-carboxylic acid, 5-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-carboxylic acid, 5-methoxy-
• FWQWIQPLYSRSDQ-UHFFFAOYSA-N
• DB-139944
• 5-methoxy-2H-chromene-3-carboxylic acid
• 57543-63-2
• DTXSID101260066
• 5-methoxy-2H-1-benzopyran-3-carboxylic acid
• SCHEMBL5763911

• Inchi： 1S/C11H10O4/c1-14-9-3-2-4-10-8(9)5-7(6-15-10)11(12)13/h2-5H,6H2,1H3,(H,12,13)
• InChI Key： FWQWIQPLYSRSDQ-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)=CC2C(=CC=CC1=2)OC

Computed Properties

• Exact Mass: 206.0579
• Monoisotopic Mass: 206.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.332
• Boiling Point: 374.422 °C at 760 mmHg
• Flash Point: 150.469 °C
• PSA: 55.76